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Compound of Interest

Compound Name: 3-Benzyloxy-1-propanol

Cat. No.: B156065 Get Quote

This technical guide provides a comprehensive overview of 3-Benzyloxy-1-propanol (CAS

No. 4799-68-2), a versatile organic building block. The information is tailored for researchers,

scientists, and professionals engaged in drug development and synthetic chemistry, offering

detailed data on its properties, synthesis, and safety protocols.

Core Properties and Specifications
3-Benzyloxy-1-propanol is a colorless liquid with the chemical formula C10H14O2.[1] It is

commonly utilized as an intermediate in various organic syntheses.

Physicochemical Data
A summary of the key physicochemical properties of 3-Benzyloxy-1-propanol is provided in

the table below for easy reference and comparison.
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Property Value Source

CAS Number 4799-68-2 [1][2][3][4]

Molecular Formula C10H14O2 [1][5]

Molecular Weight 166.22 g/mol [1][3]

Appearance
Colorless to almost colorless

transparent liquid
[2][5]

Boiling Point 111-114 °C at 2 mmHg [3][4]

Density 1.049 g/mL at 25 °C [3][4]

Flash Point 113 °C (235.4 °F) - closed cup [3]

Purity >97% (GC) [2][3]

InChI Key
FUCYABRIJPUVAT-

UHFFFAOYSA-N
[3][5]

SMILES OCCCCOCc1ccccc1 [3][5]

Safety and Handling
3-Benzyloxy-1-propanol is classified with the signal word "Warning" and is associated with

the following hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye

irritation), and H335 (May cause respiratory irritation).[3][6] Appropriate personal protective

equipment (PPE), including eye shields, gloves, and a suitable respirator, should be worn when

handling this chemical.[3] It is considered a combustible liquid and should be stored

accordingly.[3][7]

Synthesis Protocols
Several synthetic routes for 3-Benzyloxy-1-propanol have been documented. The following

are detailed experimental protocols for its preparation.

Method 1: Synthesis from 1,3-Propanediol and Benzyl
Chloride
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This method utilizes potassium hydroxide as a base to facilitate the reaction between 1,3-

propanediol and benzyl chloride.

Experimental Protocol:

To a 500 mL round-bottom flask, add 1,3-propanediol (60 g, 0.79 mol).

Add solid potassium hydroxide (17.7 g, 0.32 mol) to the flask to act as a dehydrating agent

and base.

While stirring at 90°C, add benzyl chloride (39.8 g, 0.32 mol) dropwise using a dropping

funnel.

Increase the temperature to 130°C and maintain the reaction for 2 hours.

After the reaction is complete, cool the mixture to room temperature.

Perform an extraction using a water/diethyl ether separation.

Remove the solvent from the organic phase via rotary evaporation under reduced pressure.

Purify the crude product by reduced pressure distillation to obtain 3-Benzyloxy-1-propanol
as a colorless oily product.[1]

Method 2: Synthesis using Potassium-t-butoxide
This alternative method employs potassium-t-butoxide as the base and is conducted at a lower

temperature.

Experimental Protocol:

In a 2 L flask, dissolve 1,3-propanediol (38 g, 0.5 mol) and benzyl bromide (85.5 g, 0.5 mol)

in dry tetrahydrofuran (500 mL).

Cool the solution to an internal temperature of 0°C using an ice/salt bath.

Add potassium-t-butoxide (56 g, 0.5 mol) in portions, ensuring the internal temperature does

not exceed 20°C.
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Stir the reaction mixture at room temperature overnight.

Pour the mixture into 2N HCl (1 L) and water (1 L).

Saturate the aqueous phase with NaCl and extract with ether (1.5 L).

Wash the organic phase with water (3 x), dry over Na2SO4, and evaporate the solvent to

yield a crude oil.

Distill the oil under high vacuum (0.05 mmHg) to yield pure 3-Benzyloxy-1-propanol,
collecting the fraction at 95°-105°C.[8]

Synthetic Workflow and Logical Relationships
The synthesis of 3-Benzyloxy-1-propanol from 1,3-propanediol and benzyl chloride can be

visualized as a straightforward workflow. The following diagram illustrates the key steps and

transformations.
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Synthesis of 3-Benzyloxy-1-propanol Workflow
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Applications in Research and Development
3-Benzyloxy-1-propanol serves as a valuable building block in organic synthesis. Its

bifunctional nature, possessing both a hydroxyl and a benzyl-protected ether, allows for

selective chemical transformations. For instance, it can be used in the synthesis of 1-

benzyloxy-3-iodopropane.[4] The selective cleavage of the C3-O bond in the presence of a

ruthenium catalyst highlights its utility in more complex synthetic pathways.[4] While direct

involvement in specific signaling pathways is not prominently documented, its role as a

precursor in the synthesis of biologically active molecules underscores its importance in drug

discovery and development. The benzyl protecting group can be readily removed to unveil a

primary alcohol, enabling further functionalization in multi-step syntheses.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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